Cas no 1049806-38-3 (N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine)

• Product Name: N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine
• CAS No: 1049806-38-3
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 5049828
• Update Time: 2025-05-19

N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-N-(methylsulfonyl)alanine
• 2-[N-(4-ethylphenyl)methanesulfonamido]propanoic acid
• BBL007592
• SP4269
• STK826017
• alanine, N-(4-ethylphenyl)-N-(methylsulfonyl)-
• N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine

• Inchi： 1S/C12H17NO4S/c1-4-10-5-7-11(8-6-10)13(18(3,16)17)9(2)12(14)15/h5-9H,4H2,1-3H3,(H,14,15)
• InChI Key： RSXCSSQWKDLMMF-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC(CC)=CC=1)C(C(=O)O)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 379
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine

Comprehensive Overview of N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine (CAS No. 1049806-38-3)

N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine (CAS No. 1049806-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of alanine, an essential amino acid. The incorporation of the 4-ethylphenyl and methylsulfonyl groups enhances its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug development, where its structural features could contribute to improved bioavailability and target specificity.

In recent years, the demand for N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine has surged due to its relevance in peptide synthesis and medicinal chemistry. The compound's ability to act as a building block for biologically active molecules has made it a focal point in studies aimed at developing new therapeutics. For instance, its sulfonyl group is known to play a critical role in enzyme inhibition, a mechanism often exploited in the design of anti-inflammatory and anticancer agents. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

From a synthetic chemistry perspective, CAS No. 1049806-38-3 is notable for its stability and reactivity under controlled conditions. The methylsulfonyl moiety, in particular, is a versatile functional group that can participate in various chemical transformations, such as nucleophilic substitutions and cross-coupling reactions. This versatility makes the compound a preferred choice for laboratories engaged in high-throughput screening and combinatorial chemistry. Moreover, its ethylphenyl group contributes to its lipophilicity, a property that is often optimized in drug candidates to enhance membrane permeability.

The growing interest in N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine is also reflected in the increasing number of patent filings and academic publications referencing this compound. A search for "N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine uses" or "CAS 1049806-38-3 applications" reveals its prominence in studies related to neurodegenerative diseases and metabolic disorders. These areas are among the most searched topics in biomedical research today, highlighting the compound's relevance to cutting-edge science. Additionally, its potential role in green chemistry initiatives—where sustainable synthesis methods are prioritized—further underscores its importance.

For suppliers and manufacturers, N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine represents a niche but growing market segment. The compound's high purity and consistent quality are critical for research and industrial applications, driving demand from pharmaceutical companies and contract research organizations (CROs). As the industry shifts toward more personalized and targeted therapies, the need for specialized intermediates like this one is expected to rise. This trend is further amplified by advancements in artificial intelligence (AI)-driven drug discovery, where compounds with well-defined properties are essential for predictive modeling.

In summary, N-(4-Ethylphenyl)-N-(methylsulfonyl)alanine (CAS No. 1049806-38-3) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its applicability in drug discovery and biochemical research, make it a subject of ongoing investigation. Whether you are a researcher exploring its mechanistic pathways or a supplier catering to the life sciences sector, understanding this compound's potential is key to leveraging its benefits in a rapidly evolving field.